Cas no 228418-45-9 (Methyl 2-nitro-4-(trifluoromethyl)benzoate)

Methyl 2-nitro-4-(trifluoromethyl)benzoate Properties

Names and Identifiers

• Methyl 2-nitro-4-(trifluoromethyl)benzoate
• Benzoic acid, 2-nitro-4-(trifluoromethyl)-, methyl ester
• 2-nitro-4-trifluoromethylbenzoic acid methyl ester
• methyl 2-nitro-4-trifluoromethylbenzoate
• PC7828
• 228418-45-9
• SY024500
• Methyl 2-Nitro4-trifluoromethylbenzoate
• METHYL2-NITRO-4-(TRIFLUOROMETHYL)BENZOATE
• 2-Nitro-4-trifluoromethylbenzoic Acid Methyl Ester; Methyl 2-Nitro-4-trifluoromethylbenzoate
• AKOS015995350
• DA-07900
• Z1273985461
• Methyl 2-nitro-4-trifluoromethylbenzoate
• 2-nitro-4-trifluoromethyl-benzoic acid methyl ester
• AS-9388
• Methyl 2-Nitro-4 trifluoromethylbenzoate
• SCHEMBL1450704
• CS-0094440
• MFCD08282772
• DTXSID70460955
• CK2217
• 2-NITRO-4-(TRIFLUOROMETHYL)BENZOATE
• +Expand

• MDL： MFCD08282772
• InChIKey： WYTRZKAYPKZGCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6F3NO4/c1-17-8(14)6-3-2-5(9(10,11)12)4-7(6)13(15)16/h2-4H,1H3
• SMILES： COC(=O)C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.02489216g/mol
• Heavy Atom Count: 17
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• LogP: 2.92340
• PSA: 72.12000
• Refractive Index: 1.485
• Boiling Point: 272 ºC
• Melting Point: No data available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 118 ºC
• Color/Form: No data avaiable
• Density: 1.442

Methyl 2-nitro-4-(trifluoromethyl)benzoate Security Information

• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：Warning

Methyl 2-nitro-4-(trifluoromethyl)benzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides